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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628

Audience: Researchers, scientists, and formulation professionals in the lubricants industry.

Introduction Diisooctyl sebacate (DIOS), a synthetic ester, is recognized for its excellent
thermal stability, low volatility, high flash point, and superior low-temperature performance.[1][2]
While primarily used as a high-performance base oil, particularly for jet engines, its favorable
properties make it a valuable component as a performance-enhancing additive or co-base
stock in other lubricant formulations.[2][3] When blended with conventional mineral oils or bio-
based lubricants, DIOS can significantly improve viscosity index, oxidative stability, and
lubricity, thereby reducing friction and wear in mechanical systems.[3][4]

Mechanism of Action As a polar ester, DIOS molecules exhibit strong adsorption onto metallic
surfaces. Under boundary lubrication conditions, this forms a robust, protective film that
prevents direct asperity-to-asperity contact between sliding surfaces. This tribofilm reduces
shear forces, leading to a lower coefficient of friction and minimized wear. During the
tribochemical process, DIOS molecules can break down under shear stress, and the resulting
carbonaceous matter can contribute to the formation of a solid-like lubricating layer.[1][5]
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Caption: Logical workflow of DIOS as a lubricant additive from formulation to performance
outcome.
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Tribological Performance Data

The following table summarizes the performance of lubricants where Dioctyl Sebacate (a close
analog to DIOS) was used as the base oil, demonstrating its high performance and suitability
for evaluating other additives.

. Additive(s) & Key Test
Base Oil . Results Reference
Concentration Parameters
Friction
) reduction:
] MoS2/Ceo High-Frequency
Dioctyl Sebacate ) ) ] 54.5%Wear
Nanocomposite Reciprocating ) [3]
(DOS) ) resistance
(0.5 wt.%) Rig _
improvement:
62.7%
Carboxylated Friction
Dioctyl Sebacate  nano- N reduction:
o Not specified [6]
(DOS) MoS2/sericite 55.6%Wear
(CSMS) reduction: 51.3%
Significant
reduction in
Di-isooctyl MPIBS- - friction and wear
Not specified ) [7]
Sebacate (DIOS) MONPs/ZDDP of DLC coating,
superior to
MoDTC.

Experimental Protocols

Detailed methodologies for common tribological evaluations are provided below. These
protocols are standardized tests used to quantify the friction and wear-reducing properties of
lubricants formulated with additives like DIOS.[8][9]

Protocol 1: High-Frequency Reciprocating Rig (HFRR)
Test
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This test is used to assess the lubricity of oils and fuels under controlled boundary lubrication
conditions.[9]

o Apparatus: High-Frequency Reciprocating Rig (HFRR) tribometer.
e Materials:

o Test lubricant (e.g., base oil with and without DIOS).

o AISI E-52100 steel ball (6 mm diameter).

o AISI E-52100 steel disk (10 mm diameter).

o Cleaning solvents (e.g., heptane, acetone).

e Procedure:

[¢]

Clean the steel ball and disk thoroughly with solvents and dry them.

Mount the disk in the lubricant reservoir and secure the ball in the holder.

[e]

o

Add 2 mL of the test lubricant to the reservoir, ensuring the contact point is submerged.

[¢]

Set the test parameters:

Load: 10 N (or as required).

Frequency: 20 Hz (or as required).

Stroke Length: 1 mm.

Temperature: 100°C (or as required).

Test Duration: 60 minutes.

o Start the test. The machine will oscillate the ball against the stationary disk while recording
the friction coefficient in real-time.

o Data Analysis:
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o After the test, clean the disk and ball.

o Measure the major and minor axes of the wear scar on the ball using a calibrated optical
microscope.

o Calculate the average Wear Scar Diameter (WSD).
o Analyze the recorded friction coefficient data to determine the average value.

o Compare the WSD and friction coefficient of the base oil with the DIOS-enhanced
formulation.

Protocol 2: Four-Ball Wear Test

This method evaluates a lubricant's anti-wear properties and load-carrying capacity under
extreme pressure (EP) conditions.[9]

o Apparatus: Four-ball tribometer.

e Materials:
o Test lubricant.
o Four %-inch diameter steel balls (AISI E-52100).
o Cleaning solvents.

e Procedure:

[e]

Clean all four steel balls with appropriate solvents.

o

Clamp three balls into the test cup, forming a cradle.

[¢]

Fill the cup with the test lubricant until the three balls are covered.

o

Place the fourth ball in the chuck of the motor-driven spindle.

[e]

Bring the fourth ball into contact with the three stationary balls.
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o Set the test parameters:

Load: 40 kg (392 N) (or as required).

Rotational Speed: 1200 rpm.

Temperature: 75°C.

Test Duration: 60 minutes.

o Begin the test, applying the specified load and speed.

o Data Analysis:
o At the end of the test, remove the three stationary balls.

o Measure the diameter of the wear scars on each of the three lower balls using an optical
microscope.

o Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear
performance.
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Caption: Standard experimental workflow for evaluating DIOS as a lubricant additive.
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Conclusion Diisooctyl sebacate serves as a high-performance synthetic base oil and a potent
additive for enhancing the tribological properties of conventional lubricants. Its ability to form
stable boundary films results in significant reductions in friction and wear. The protocols
outlined provide standardized methods for researchers to quantify these benefits and further
explore the application of DIOS in developing advanced, energy-efficient lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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